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Compound of Interest

Compound Name: N-(2-aminophenyl)-N-propylamine
CAS No.: 55899-42-8
Cat. No.: B1228254

Get Quote

Executive Summary & Strategic Importance

N-(2-aminophenyl)-N-propylamine (CAS: 55899-42-8), also known as N-propyl-1,2-
benzenediamine, represents a critical scaffold in the development of fluorescent probes (nitric
oxide detection) and industrial antioxidants. Its chemical behavior is governed by the interplay
between the electron-rich o-phenylenediamine (OPD) core and the steric/inductive effects of
the propyl chain.

This guide provides a rigorous comparison of quantum chemical methodologies for
characterizing this molecule. Unlike standard alkylamines, the ortho-substitution pattern in this
molecule necessitates specific computational treatments to accurately capture intramolecular
hydrogen bonding (IMHB) and oxidation potentials.

Target Audience: Computational Chemists, Medicinal Chemists, and Materials Scientists.
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Methodology Comparison: Selecting the Right Level
of Theory

To achieve experimental accuracy, one cannot rely on a "one-size-fits-all" approach. Below is a
comparison of Density Functional Theory (DFT) functionals and basis sets specifically tailored

for N-substituted phenylenediamines.

Table 1: Comparative Performance of DFT Functionals
for OPD Derivatives
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o Optimization/Frequency:6-31+G(d,p) is the minimum requirement. The diffuse functions (+)
are critical for the lone pair electrons on the nitrogen atoms.

» Final Energy/Properties:def2-TZVP provides near-basis-set-limit accuracy for organic amines
and is required for reliable HOMO-LUMO gap estimation.

Structural & Electronic Benchmarks

The accuracy of your simulation depends on capturing the correct conformer.

Conformational Landscape & Intramolecular Hydrogen
Bonding

The N-propyl group introduces flexibility. The lowest energy conformer typically features an
intramolecular hydrogen bond between the amino hydrogen (

) and the alkylated nitrogen lone pair.

o Key Geometric Parameter: The
distance.

o Expected Value (M06-2X/def2-TZVP): ~2.1 - 2.3 A.

o Significance: This interaction stabilizes the molecule and lowers the oxidation potential,
making it a more effective antioxidant/probe than its meta- or para-isomers.

Frontier Molecular Orbitals (FMO)
The reactivity of N-(2-aminophenyl)-N-propylamine is dictated by its HOMO energy.

o HOMO: Localized on the o-phenylenediamine moiety (antibonding

character). High energy implies easy oxidation.

e LUMO: Distributed over the aromatic ring.

» Relevance: A smaller HOMO-LUMO gap correlates with redshifted absorption and higher
reactivity toward radicals (e.g., NO, ROQe).

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1228254/docs?utm_src=pdf-body#comprehensive-computational-guide-quantum-chemical-profiling-of-n-2-aminophenyl-n-propylamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1228254?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Step-by-Step Computational Protocol

This protocol uses a self-validating workflow: Optimization

Frequency Check

Property Calculation.

Phase 1: Geometry Optimization & Frequency Analysis

Software: Gaussian 16 / ORCA 5 Objective: Locate the global minimum and verify it is not a
transition state (zero imaginary frequencies).

Input Example (Gaussian Style):

Phase 2: Spectroscopic Profiling (NMR & UV-Vis)
Objective: Validate structure against experimental data.
e NMR: Run nmr=giao using the PBEO/def2-TZVP level on the optimized geometry.

o Target:

H NMR signal for

protons should appear broad and downfield (3.5 - 5.0 ppm) due to exchange/H-bonding.
e UV-Vis (TD-DFT): Run td(nstates=10) using wB97X-D/def2-TZVP.
o Target: Look for the

transition around 280-300 nm and the

shoulder.

Visualizing the Computational Workflow

The following diagram illustrates the logical flow for characterizing this molecule, ensuring self-
validation at every step.
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Caption: Figure 1. Self-validating computational workflow for N-propyl-OPD characterization.

Reactivity Pathway: Oxidation Mechanism
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Understanding the oxidation of this molecule is crucial for its use in NO sensing. The molecule

oxidizes to a quinonediimine species.

Reduced Form s Transition State s Oxidized Form
(N-propyl-OPD) (Radical Cation) (Quinonediimine)

Click to download full resolution via product page

Caption: Figure 2. Simplified oxidation pathway from amine to quinonediimine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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